Cas no 384338-20-9 (1-Benzyl-4-methylpiperidin-3-ol)

1-Benzyl-4-methylpiperidin-3-ol is a substituted piperidine derivative with a benzyl group at the 1-position and a methyl group at the 4-position, featuring a hydroxyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its structural framework allows for further functionalization, making it valuable for constructing complex heterocyclic systems. The presence of both hydroxyl and tertiary amine functionalities enhances its utility in medicinal chemistry, where it can be employed in the synthesis of potential therapeutic agents. The compound is typically handled under controlled conditions due to its reactive nature.
1-Benzyl-4-methylpiperidin-3-ol structure
384338-20-9 structure
Product Name:1-Benzyl-4-methylpiperidin-3-ol
CAS No:384338-20-9
MF:C13H19NO
MW:205.296063661575
MDL:MFCD16619305
CID:843458
PubChem ID:21955384
Update Time:2025-06-08

1-Benzyl-4-methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-4-methylpiperidin-3-ol
    • 3-Piperidinol, 4-methyl-1-(phenylmethyl)-
    • 4-Methyl-1-(phenylmethyl)-3-piperidinol
    • 1-Benzyl-4-methyl-piperidin-3-ol
    • AK114302
    • AM803821
    • QC-4829
    • SureCN736286
    • QRGQXVUZVXXWAG-UHFFFAOYSA-N
    • AB0048728
    • 338M209
    • DTXSID70620739
    • TRANS-1-BENZYL-4-METHYL-PIPERIDIN-3-OL
    • DS-6438
    • DB-069689
    • A1-00246
    • AKOS016009758
    • SB36960
    • CS-0152676
    • SCHEMBL736286
    • (3S,4R)-1-benzyl-4-methyl-piperidin-3-ol
    • 384338-20-9
    • MDL: MFCD16619305
    • Inchi: 1S/C13H19NO/c1-11-7-8-14(10-13(11)15)9-12-5-3-2-4-6-12/h2-6,11,13,15H,7-10H2,1H3
    • InChI Key: QRGQXVUZVXXWAG-UHFFFAOYSA-N
    • SMILES: OC1CN(CC2C=CC=CC=2)CCC1C

Computed Properties

  • Exact Mass: 205.14677
  • Monoisotopic Mass: 205.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.064
  • PSA: 23.47

1-Benzyl-4-methylpiperidin-3-ol Security Information

1-Benzyl-4-methylpiperidin-3-ol Pricemore >>

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